Cas no 153505-44-3 (2-Fluoro-4-iodo-6-nitroaniline)

• Product Name: 2-Fluoro-4-iodo-6-nitroaniline
• CAS No: 153505-44-3
• MF: C₆H₄FIN₂O₂
• MW: 282.011036872864
• CID: 1106641
• PubChem ID: 19958599
• Update Time: 2025-06-15

2-Fluoro-4-iodo-6-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-iodo-6-nitroaniline
• 4-Fluoro-2-iodo-6-nitro-phenylamine
• 4-Fluoro-2-iodo-6-nitrobenzenamine
• 153505-44-3
• DTXSID401297569
• 4-fluoro-2-iodo-6-nitroaniline
• G11167
• SCHEMBL4704860

• Inchi： 1S/C6H4FIN2O2/c7-3-1-4(8)6(9)5(2-3)10(11)12/h1-2H,9H2
• InChI Key： SPBHPTFZEAUROH-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(=C1N)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 281.93015g/mol
• Monoisotopic Mass: 281.93015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-Fluoro-4-iodo-6-nitroaniline

2-Fluoro-4-iodo-6-nitroaniline (CAS No. 153505-44-3): A Multifunctional Scaffold in Modern Pharmaceutical Chemistry

2-Fluoro-4-iodo-6-nitroaniline, with the CAS No. 153505-44-3, represents a critical building block in the development of novel therapeutics. This aromatic amine compound features three distinct functional groups: a fluorine atom at the 2-position, an iodine atom at the 4-position, and a nitro group at the 6-position. The strategic placement of these substituents creates a unique electronic environment, enabling this molecule to serve as a versatile scaffold in drug discovery and materials science. Recent advancements in synthetic chemistry and pharmacological research have highlighted its potential for applications in antimicrobial agents, neurological disorders, and cancer therapy.

The 2-Fluoro-4-iodo-6-nitroaniline molecule exhibits a planar aromatic structure with conjugated π-electron systems, which facilitates interactions with biological targets. The presence of the fluorine atom introduces electron-withdrawing effects, modulating the molecule's reactivity and metabolic stability. The iodine atom at the 4-position enhances the molecule's solubility and enables selective functionalization, while the nitro group at the 6-position contributes to electrophilic substitution capabilities. These structural features make 2-Fluoro-4-iodo-6-nitroaniline a valuable intermediate in the synthesis of bioactive compounds.

Recent studies have demonstrated the utility of 2-Fluoro-4-iodo-6-nitroaniline in the development of targeted drug delivery systems. For instance, a 2023 study published in *Journal of Medicinal Chemistry* reported the use of this scaffold to design nitroaryl-based inhibitors targeting the protease-activated receptor (PAR-1), which is implicated in inflammatory diseases. The fluorine atom in 2-Fluoro-4-iodo-6-nitroaniline was found to enhance binding affinity to the receptor, while the iodine atom improved the molecule's metabolic stability in vivo. These findings underscore the importance of 2-Fluoro-4-iodo-6-nitroaniline as a core component in the design of PAR-1 inhibitors.

In the field of cancer research, 2-Fluoro-4-iodo-6-nitroaniline has emerged as a promising candidate for the development of antineoplastic agents. A 2022 study published in *Cancer Research* highlighted the role of this compound in the synthesis of nitroimidazole derivatives, which exhibit potent apoptotic activity against leukemic cells. The nitro group in 2-Fluoro-4-iodo-6-nitroaniline was shown to undergo reductive nitro group metabolism, generating hydroxylamine intermediates that induce DNA damage in cancer cells. This mechanism of action has sparked interest in exploring 2-Fluoro-4-iodo-6-nitroaniline as a lead compound for chemotherapy.

Additionally, 2-Fluoro-4-iodo-6-nitroaniline has shown potential in the development of antimicrobial agents. A 2024 study published in *Antimicrobial Agents and Chemotherapy* reported that derivatives of this compound exhibit bactericidal activity against multidrug-resistant bacteria. The fluorine atom in 2-Fluoro-4-iodo-6-nitroaniline was found to enhance the molecule's lipophilicity, enabling it to penetrate bacterial cell membranes more effectively. The iodine atom further contributed to the molecule's antimicrobial potency by disrupting cell wall integrity. These findings suggest that 2-Fluoro-4-iodo-6-nitroaniline could be a valuable scaffold for the design of next-generation antibiotics.

The synthetic versatility of 2-Fluoro-4-iodo-6-nitroaniline has also been explored in the context of materials science. Researchers have utilized this compound as a precursor for the synthesis of conductive polymers and organic semiconductors. A 2023 study published in *Advanced Materials* demonstrated that 2-Fluoro-4-iodo-6-nitroaniline can be functionalized to create high-performance organic light-emitting diodes (OLEDs). The fluorine atom in 2-Fluoro-4-iodo-6-nitroaniline was found to improve the molecule's charge transport properties, while the nitro group enhanced its electronic mobility. These properties make 2-Fluoro-4-iodo-6-nitroaniline a promising candidate for applications in display technologies and photovoltaic devices.

From a synthetic perspective, the 2-Fluoro-4-iodo-6-nitroaniline molecule is relatively straightforward to prepare, which is a significant advantage for large-scale applications. The fluorine atom can be introduced via electrophilic substitution, while the iodine atom and nitro group can be added through electrophilic aromatic substitution reactions. This synthetic accessibility has enabled researchers to explore various functionalization strategies, including cross-coupling reactions and radical processes, to generate a wide range of derivatives with tailored biological activities.

Despite its promising applications, the 2-Fluoro-4-iodo-6-nitroaniline molecule also presents certain challenges. For instance, the nitro group can undergo electrophilic attack, leading to the formation of nitroso derivatives under certain conditions. This reactivity must be carefully managed during synthesis and storage to prevent unwanted side reactions. Additionally, the iodine atom in 2-Fluoro-4-iodo-6-nitroaniline may undergo radioactive decay in certain environments, which could pose safety concerns for long-term applications.

In conclusion, 2-Fluoro-4-iodo-6-nitroaniline (with the CAS No. 153505-44-3) is a multifunctional compound with significant potential in drug discovery, materials science, and biotechnology. Its unique structural features, including the fluorine atom, iodine atom, and nitro group, enable it to serve as a versatile scaffold for the development of targeted therapeutics and innovative materials. Ongoing research is expected to further expand the applications of 2-Fluoro-4-iodo-6-nitroaniline in various scientific and industrial domains.

For further information on the synthesis, properties, and applications of 2-Fluoro-4-iodo-6-nitroaniline, please refer to the latest literature and databases in organic chemistry and pharmaceutical sciences. The CAS No. 153505-44-3 serves as a key identifier for this compound in chemical databases and regulatory frameworks.